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Compound of Interest

Compound Name:
1-Ethoxy-2-(2-

methoxyethoxy)ethane

Cat. No.: B092314 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Ethoxy-2-(2-
methoxyethoxy)ethane

This technical guide provides a comprehensive overview of the core physical properties of 1-
Ethoxy-2-(2-methoxyethoxy)ethane, also known as diethylene glycol ethyl methyl ether. The

information is intended for researchers, scientists, and professionals in drug development and

various industrial applications where this compound is utilized as a solvent or intermediate.

Chemical Identity
IUPAC Name: 1-Ethoxy-2-(2-methoxyethoxy)ethane

Synonyms: Diethylene Glycol Ethyl Methyl Ether, 2,5,8-Trioxadecane, 1-(2-ethoxyethoxy)-2-

methoxyethane[1][2]

CAS Number: 1002-67-1[1][3][4]

Molecular Formula: C7H16O3[1][2][3][4]

Molecular Weight: 148.20 g/mol [1][3]

Physical Properties
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The physical characteristics of 1-Ethoxy-2-(2-methoxyethoxy)ethane are summarized in the

table below. The data has been compiled from various sources, and ranges are provided where

discrepancies exist.

Property Value Units Conditions

Appearance
Colorless, transparent

liquid
- Ambient

Melting Point -72 to <-80 °C 1028 hPa

Boiling Point 167.9 to 179 °C 760 mmHg / 1028 hPa

Density 0.908 to 0.922 g/cm³ 20 °C

Refractive Index 1.4080 to 1.4120 - 20 °C

Flash Point 53.8 to 69 °C 1018 hPa

Water Solubility 1000 g/L 20 °C

Vapor Pressure 0.86 mmHg 20 °C

LogP (Octanol/Water

Partition Coefficient)
0.68590 - Calculated

Hydrogen Bond

Acceptor Count
3 - Calculated

Hydrogen Bond Donor

Count
0 - Calculated

Rotatable Bond Count 7 - Calculated

Experimental Protocols for Physical Property
Determination
While specific experimental reports for 1-Ethoxy-2-(2-methoxyethoxy)ethane are not readily

available in the public domain, the following are detailed, standardized methodologies typically

employed for determining the key physical properties of liquid chemicals like this one.
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3.1. Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus: A distillation flask, a condenser, a heating mantle, a calibrated thermometer, and

boiling chips.

Procedure:

The liquid is placed in the distillation flask with boiling chips to ensure smooth boiling.

The thermometer is positioned so that the top of the bulb is level with the bottom of the

side arm of the flask leading to the condenser.

The liquid is heated, and the temperature is recorded when the vapor and liquid are in

equilibrium, and a steady stream of distillate is collected. This temperature is the boiling

point at the recorded atmospheric pressure.

If necessary, a pressure correction to standard pressure (760 mmHg) is applied using the

Sydney-Young equation.

3.2. Melting Point Determination (OECD Guideline 102)

For substances that are solid at room temperature, the melting point is determined. For liquids

like 1-Ethoxy-2-(2-methoxyethoxy)ethane, the freezing point or pour point is more relevant.

The reported value of -72 °C likely refers to the freezing point.

Apparatus: A cooling bath (e.g., dry ice/acetone), a sample tube, a calibrated thermometer or

thermocouple, and a stirring device.

Procedure:

The liquid sample is placed in a tube and slowly cooled in the cooling bath with gentle

stirring.

The temperature is monitored continuously.
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The freezing point is the temperature at which the first crystals appear and remain, or the

temperature at which the temperature remains constant during solidification.

3.3. Density Measurement (OECD Guideline 109)

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a glass flask with a precise volume), a balance with a precision of

0.1 mg, and a constant temperature bath.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid and placed in the constant temperature bath until it

reaches thermal equilibrium (e.g., at 20 °C).

The pycnometer is removed, carefully dried, and weighed again to determine the mass of

the liquid.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

3.4. Refractive Index Measurement (OECD Guideline 107)

The refractive index is a dimensionless number that describes how fast light propagates

through the material.

Apparatus: A calibrated refractometer (e.g., an Abbé refractometer) with a light source and a

constant temperature bath.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to reach the desired temperature (e.g., 20

°C) by circulating water from the constant temperature bath.
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The light source is switched on, and the telescope is adjusted until the boundary line

between the light and dark fields is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical and chemical

characterization of a liquid substance like 1-Ethoxy-2-(2-methoxyethoxy)ethane.
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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